3-[(4-Methoxyphenyl)amino]-4-phenyl-1-(pyridin-4-ylmethyl)-1H-pyrrole-2,5-dione

• Molecular Formula: C23H19N3O3
• Molecular Weight: 385.4 g/mol
• IUPAC Name: 3-(4-methoxyanilino)-4-phenyl-1-(pyridin-4-ylmethyl)pyrrole-2,5-dione
• InChI: InChI=1S/C23H19N3O3/c1-29-19-9-7-18(8-10-19)25-21-20(17-5-3-2-4-6-17)22(27)26(23(21)28)15-16-11-13-24-14-12-16/h2-14,25H,15H2,1H3
• InChI Key: BWABNEHKDRQBPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=C(C(=O)N(C2=O)CC3=CC=NC=C3)C4=CC=CC=C4

Description

3-[(4-Methoxyphenyl)amino]-4-phenyl-1-(pyridin-4-ylmethyl)-1H-pyrrole-2,5-dione is a useful research compound. Its molecular formula is C23H19N3O3 and its molecular weight is 385.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-[(4-methoxyphenyl)amino]-4-phenyl-1H-pyrrole-2,5-dione (0.50 mmol, 147 mg), 4-hydroxymethylpyridine (0.75 mmol, 82 mg), diethyl azodicarboxylate (0.75 mmol, 131 mg) and triphenylphosphine (0.75 mmol, 197 mg) in dry THF (2 mL) was heated in a microwave reactor at 120° C. for five min. After cooling, the reaction mixture was purified by HPLC (95% 0.1M ammonium acetate buffer: 5% CH3CN→100% CH3CN) to give 56 mg (29%) of the title compound. 1H NMR (400 MHz, CDCl3) δ 8.59 (bs, 2H), 7.35-7.29 (m, br, 2H), 7.25 (s, br, 1H), 7.17-7.06 (m, 3H), 7.01-6.96 (m, 2H), 6.63-6.53 (m, 4H), 4.77 (s, 2H), 3.70 (s, 3H).